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Cat. No.: B027788 Get Quote

N-Nitrosothiazolidine-4-carboxylic Acid: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-Nitrosothiazolidine-4-carboxylic acid (NTCA),

a derivative of Thiazolidine-4-carboxylic acid (TCA). It covers its chemical properties, formation,

occurrence, toxicological profile, and the analytical methods used for its detection. This

document is intended to be a valuable resource for professionals in research, science, and

drug development.

Introduction
N-Nitrosothiazolidine-4-carboxylic acid (NTCA) is an N-nitroso compound that has garnered

attention due to its presence in various foods and its endogenous formation in the human body.

[1][2] It is a derivative of Thiazolidine-4-carboxylic acid (TCA), which is formed from the

condensation of L-cysteine with aldehydes.[2][3] The study of NTCA is significant for assessing

human exposure to N-nitroso compounds and their precursors.[4][5]

Chemical and Physical Properties
The chemical and physical characteristics of NTCA and its precursor TCA are fundamental to

understanding their behavior in biological and chemical systems.
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Property
N-Nitrosothiazolidine-4-
carboxylic acid (NTCA)

Thiazolidine-4-carboxylic
acid (TCA)

Molecular Formula C4H6N2O3S[1] C4H7NO2S

Molecular Weight 162.17 g/mol [1] 133.17 g/mol

CAS Number 88381-44-6[1] 34592-47-7[6]

IUPAC Name
3-nitroso-1,3-thiazolidine-4-

carboxylic acid[1]

1,3-thiazolidine-4-carboxylic

acid

Synonyms
NTCA, N-Nitroso-L-

thioproline[1][7]
Thioproline[6]

Appearance Yellow Solid[8] Solid

Melting Point 180 °C[1] Not specified

Formation of N-Nitrosothiazolidine-4-carboxylic
Acid
The formation of NTCA is a two-step process that can occur both in food products and

endogenously.

Step 1: Formation of the Precursor, Thiazolidine-4-carboxylic Acid (TCA) The initial step

involves the reaction between the amino acid L-cysteine and an aldehyde, most commonly

formaldehyde.[2] This condensation reaction readily occurs under physiological conditions to

form the heterocyclic precursor, TCA.[2]

Step 2: Nitrosation of Thiazolidine-4-carboxylic Acid Once formed, TCA can undergo

nitrosation, where a nitroso group (-N=O) is added to the secondary amine of the thiazolidine

ring.[2] This reaction is facilitated by nitrosating agents such as nitrite, which can be derived

from dietary nitrates.[2]

Formation pathway of NTCA from L-Cysteine and Formaldehyde.

Occurrence of NTCA
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NTCA has been identified in a variety of sources, which is indicative of widespread human

exposure.

Source Concentration Range Notes

Uncooked Cured Meats 8 to 1400 ppb[9]

Levels were significantly higher

than N-nitrosothiazolidine

(NTHZ).[9]

Smoked Meats Up to 13,700 ppb[10]
Higher levels found in smoked

vs. non-smoked meats.[10]

Smoked Fish Traces to higher levels
Found in some smoked fish

samples.[10]

Human Urine Varies among individuals

Used as a potential biomarker

for exposure to precursors.[2]

[5]

Toxicology and Biological Activity
The toxicological profile of NTCA has been investigated to understand its potential health risks.

Endpoint Result Experimental System

Cytotoxicity

No effect on cell viability at any

concentration or incubation

period.[11]

HeLa S3 human cell line[11]

Cell Growth
Decreased cell growth at 10

mM.[11]
HeLa S3 human cell line[11]

DNA, RNA, Protein Synthesis

No effect up to 3 mM;

stimulation of DNA synthesis at

10 mM after 24h.[11]

HeLa S3 human cell line[11]

Mutagenicity Not mutagenic.[11] HeLa S3 human cell line[11]

Carcinogenicity
Insufficient data for a definitive

conclusion.[12]
-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/4086428/
https://pubmed.ncbi.nlm.nih.gov/4086428/
https://www.researchgate.net/publication/230075356_N-Nitrosothiazolidine_and_N-Nitrosothiazolidine-4-Carboxylic_Acid_in_Smoked_Meats_and_Fish
https://www.researchgate.net/publication/230075356_N-Nitrosothiazolidine_and_N-Nitrosothiazolidine-4-Carboxylic_Acid_in_Smoked_Meats_and_Fish
https://www.researchgate.net/publication/230075356_N-Nitrosothiazolidine_and_N-Nitrosothiazolidine-4-Carboxylic_Acid_in_Smoked_Meats_and_Fish
https://www.benchchem.com/product/b027788
https://pure.johnshopkins.edu/en/publications/presence-in-human-urine-of-a-new-n-nitroso-compound-n-nitrosothia-4/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://pubmed.ncbi.nlm.nih.gov/1696215/
https://orbit.dtu.dk/files/311055593/1_s2.0_S0963996923001400_main.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unlike potent carcinogens such as N-nitrosodimethylamine (NDMA), NTCA has not

demonstrated mutagenicity in the HeLa S3 cell assay.[2][11] Its toxicological profile appears

more aligned with non-carcinogenic N-nitroso compounds like N-nitrosoproline.[2] The

measurement of NTCA in urine is considered a valuable method for assessing exposure to its

precursors, formaldehyde and nitrite.[2][5]

Experimental Protocols
A. Synthesis of N-Nitrosothiazolidine-4-carboxylic acid

A common laboratory synthesis of NTCA involves the reaction of L-thioproline (TCA) with

sodium nitrite under acidic conditions.

Protocol:

Dissolve L-thioproline in water.

Adjust the pH of the solution to 2 with an appropriate acid.

Cool the solution in an ice bath.

Add a solution of sodium nitrite dropwise while maintaining the temperature at 37°C.[11]

Stir the reaction mixture for a specified period.

The resulting NTCA can be isolated and purified using standard techniques.

Characterization of the synthesized NTCA is typically performed using mass spectrometry,

infrared spectroscopy, and 1H-nuclear magnetic resonance spectroscopy.[11]

B. Analytical Methods for Detection and Quantification

The analysis of NTCA in complex matrices like food and biological fluids requires sensitive and

specific analytical methods.

Protocol: HPLC-Thermal Energy Analyzer (TEA)
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Sample Extraction: The sample is extracted with a solvent mixture such as acetonitrile/glacial

acetic acid.[10]

Lipid Removal: Fats and lipids are removed through liquid-liquid partitioning with a nonpolar

solvent like isooctane.[10]

Cleanup: The extract is cleaned up using a solid-phase extraction (SPE) cartridge, such as

basic alumina.[10]

Analysis: The cleaned-up extract is analyzed by High-Performance Liquid Chromatography

coupled with a Thermal Energy Analyzer (HPLC-TEA), which is highly selective for N-nitroso

compounds.[10]

Confirmation of NTCA identity can be achieved by:

Gas-liquid chromatography-TEA (GLC-TEA) after trimethylsilylation.[10]

GLC-mass spectrometry (GLC-MS) after derivatization.[10]

General experimental workflow for the analysis of NTCA.

Logical Relationships and Biomarker Potential
The presence of NTCA in human urine is a direct consequence of exposure to its precursors

and subsequent endogenous synthesis. This relationship makes NTCA a valuable biomarker.

Logical relationship of NTCA as a biomarker of exposure.

Conclusion
N-Nitrosothiazolidine-4-carboxylic acid is a significant N-nitroso compound formed from the

reaction of L-cysteine and aldehydes, followed by nitrosation. While it is found in various foods

and is formed endogenously, current toxicological data suggests it has low cytotoxicity and is

not mutagenic in the tested systems.[11] Its primary importance lies in its role as a potential

biomarker for assessing human exposure to precursors like formaldehyde and nitrites.[2][5]

Further research is warranted to fully elucidate its carcinogenic potential and its role in human

health.[12] The analytical methods detailed in this guide provide a robust framework for the

continued investigation of NTCA in various matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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